Cas no 14697-77-9 (9-Thiabicyclo[3.3.1]non-2-ene,6-chloro-)

• Product Name: 9-Thiabicyclo[3.3.1]non-2-ene,6-chloro-
• CAS No: 14697-77-9
• MF: C₈H₁₁ClS
• MW: 174.690940141678
• CID: 178757
• PubChem ID: 296639
• Update Time: 2025-04-19

9-Thiabicyclo[3.3.1]non-2-ene,6-chloro- Chemical and Physical Properties

Names and Identifiers

• 9-Thiabicyclo[3.3.1]non-2-ene,6-chloro-
• 6-chloro-9-thiabicyclo[3.3.1]non-2-ene
• 6-chloro-9-thiabicyclo< 3.3.1> non-2-ene
• AC1L6QEI
• NSC167072
• NSC312026
• DTXSID20304719
• NSC-312026
• 14697-77-9
• 9-Thiabicyclo[3.3.1]non-2-ene, 6-chloro-
• NSC-167072

• Inchi： 1S/C8H11ClS/c9-7-5-4-6-2-1-3-8(7)10-6/h1-2,6-8H,3-5H2
• InChI Key： AMMGLXRNTZTJRO-UHFFFAOYSA-N
• SMILES： ClC1CCC2C=CCC1S2

Computed Properties

• Exact Mass: 174.02713
• Monoisotopic Mass: 174.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 1.21
• Boiling Point: 272.5°Cat760mmHg
• Flash Point: 115.8°C
• Refractive Index: 1.575
• PSA: 0
• LogP: 2.81790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiopyrans